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Compound of Interest

Compound Name: 3,3-Dimethylazetidine

CAS No.: 19816-92-3; 89381-03-3

Cat. No.: B2876198

Get Quote

Part 1: Executive Hazard Assessment
Core Directive: 3,3-Dimethylazetidine exists in two distinct forms with vastly different risk

profiles. You must identify which form you are handling before selecting PPE.

Feature Free Base (Liquid) Hydrochloride Salt (Solid)

Physical State Volatile Liquid Crystalline Solid

Primary Hazard CORROSIVE / FLAMMABLE IRRITANT / TOXIC

Skin Risk
Chemical burns, rapid

permeation
Irritation, dermatitis

Inhalation Risk
Vapors cause lung

damage/edema

Dust causes upper respiratory

irritation

GHS Codes H225, H314, H335 H302, H315, H319, H335
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Critical Warning: The free base is a strained, four-membered nitrogen heterocycle. It possesses

high amine basicity and ring strain energy, making it significantly more reactive and volatile than

unstrained amines like piperidine. Standard organic vapor (OV) protocols are insufficient.

Part 2: PPE Selection Matrix
This matrix is designed to be self-validating. If your equipment does not meet the "Verification

Standard" listed, it is unsafe for this specific compound.

Hand Protection (Gloves)
The Challenge: Low molecular weight (MW) amines like 3,3-Dimethylazetidine can permeate

standard nitrile gloves in <15 minutes without visible degradation.

Handling Scenario Recommended Material Verification Standard

Liquid Free Base

(Transfer/Synthesis)
Laminate (Silver Shield/4H)

EN 374 Type APermeation >

480 min for secondary amines.

Solid Salt (Weighing/Transfer) Double Nitrile (min 5 mil)
EN 374 Type BInspect for

pinholes before donning.

Dexterity Required (Micro-

scale)

Double Gloving:Inner:

LaminateOuter: Nitrile (for grip)

Outer glove must be changed

immediately upon splash

contact.

Respiratory Protection
The Challenge: Standard Organic Vapor (OV/Black) cartridges often fail with low MW amines

due to poor adsorption capacity and potential desorption (migration) of the chemical through

the carbon bed.
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Primary Control: All handling must occur in a certified Fume Hood (Face velocity: 80–100

fpm).

Secondary Control (Spill/Maintenance):

Cartridge Type:Methylamine/Ammonia (Green) or Multi-Gas (Olive).

Do NOT Use: Standard Organic Vapor (Black) cartridges alone.

Eye & Body Protection[1][2][3][4][5]
Eyes: Chemical Splash Goggles (Indirect venting). Safety glasses are insufficient for the

liquid free base due to vapor corrosivity.

Face: 8-inch Face Shield required when pouring >10mL of free base.

Body: Flame-resistant (FR) lab coat (Nomex/Cooltex) required for free base due to

flammability (Flash Point < 23°C).

Part 3: Operational Workflow & Decision Logic
The following diagram illustrates the critical decision pathways for safe handling.
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START: Identify Chemical Form

Is it Free Base (Liquid) or HCl Salt (Solid)?

HCl Salt (Solid)

Solid

Free Base (Liquid)

Liquid

PPE: Double Nitrile + N95/P100 (if outside hood) + Safety Glasses

Weighing/Transfer

Disposal: Segregate into Amine-Specific Waste

PPE: Laminate Gloves + Goggles + FR Coat

Is Fume Hood Available?

Proceed in Hood
(Sash at 18 inches)

Yes

STOP WORK
Resp. Protection Required:

Full Face w/ Ammonia/Methylamine Cartridge

No

Click to download full resolution via product page

Figure 1: Decision logic for PPE selection based on chemical form and engineering controls.

Part 4: Detailed Experimental Protocols
Protocol A: Safe Transfer of Free Base (Liquid)
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Objective: Transfer 3,3-Dimethylazetidine from stock bottle to reaction vessel without vapor

release.

Preparation:

Don Laminate (Silver Shield) gloves. If dexterity is needed, wear a size-larger Nitrile glove

over the laminate glove.

Ensure the receiving vessel is pre-cooled (if reaction is exothermic) and under inert gas

(Nitrogen/Argon) as azetidines can react with atmospheric CO2 and moisture.

Syringe Technique:

Use a glass syringe with a PTFE-tipped plunger (avoid rubber, which amines can swell).

Needle Lock: Use Luer-lock needles to prevent detachment due to back-pressure from

high volatility.

Neutralization of Sharps:

Immediately draw dilute HCl or Acetone into the used syringe before disposal to neutralize

residual amine.

Protocol B: Spill Management
Scenario: 50 mL spill of Free Base outside the hood.

Evacuate: Clear the immediate area. Vapor is flammable and corrosive.

PPE Up-Armor: Don Full-Face Respirator with Ammonia/Methylamine cartridges

(Green/Olive).

Containment:

Do NOT use standard clay kitty litter (can generate heat).

Use Amphoteric Absorbent (e.g., Chemizorb®) or sand mixed with Sodium Bisulfate (to

neutralize).
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Disposal: Scoop into a hazardous waste bag, label as "Corrosive/Flammable - Amine

Waste," and seal immediately.

Part 5: Disposal & Waste Stream Management
Proper disposal prevents downstream reactions in waste drums.

Waste Stream Classification
Treatment Prior to
Disposal

Aqueous Waste Basic (pH > 12)

Adjust pH to 6–8 with dilute

Sulfuric Acid before combining

with general aqueous waste

(prevents heating).

Organic Waste Flammable/Corrosive

Segregate into "Basic Organic"

waste containers. Do not mix

with Acid Chlorides or

Anhydrides (Risk of explosion).

Solid Waste Toxic Solid

Double-bag in polyethylene;

label as "Cytotoxic/Irritant" if

biological activity is suspected.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 3,3-Dimethylazetidine hydrochloride | CAS 89381-03-3 | SCBT - Santa Cruz
Biotechnology [scbt.com]

2. 3,3-Dimethylazetidine hydrochloride 97% | CAS: 89381-03-3 | AChemBlock
[achemblock.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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